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Compound of Interest

Compound Name: Bromine pentafluoride

CAS No.: 7789-30-2

Cat. No.: B1222226

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of various spectroscopic techniques for the

characterization of Bromine pentafluoride (BrF5), a powerful fluorinating agent. The data

presented here is intended to assist in the cross-validation of experimental findings and to

provide a reference for the selection of appropriate analytical methods. For comparative

context, data for other relevant interhalogen compounds, such as Chlorine Trifluoride (ClF3)

and Iodine Pentafluoride (IF5), are included where available.

Vibrational Spectroscopy: Infrared (IR) and Raman
Vibrational spectroscopy is a cornerstone for the structural elucidation of molecules like BrF5.

Both Infrared (IR) and Raman spectroscopy provide insights into the vibrational modes of the

molecule. Bromine pentafluoride possesses a square pyramidal structure, belonging to the

C4v point group. This symmetry dictates the number and activity of its vibrational modes. The

molecule has 12 vibrational degrees of freedom, which are distributed among different

symmetry species. The irreducible representation for the vibrational modes of BrF5 is Γvib =

3A1 + 2B1 + B2 + 3E.
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The following table summarizes the fundamental vibrational frequencies observed for BrF5 in

both IR and Raman spectra, with comparative data for IF5 and ClF5.

Vibrational

Mode
Symmetry

BrF5

Frequency

(cm⁻¹)

IF5

Frequency

(cm⁻¹) **

ClF5
Frequency
(cm⁻¹) **

Activity

ν1 (A1)
Br-Fap

stretch

684 (IR), 680

(Raman)

710 (IR), 705

(Raman)

733 (IR), 712

(Raman)
IR, Raman

ν2 (A1)
Feq-Br-Feq

umbrella

584 (IR), 572

(Raman)

605 (IR), 595

(Raman)

540 (IR), 539

(Raman)
IR, Raman

ν3 (A1)
Br-Feq

stretch

370 (IR), 365

(Raman)

315 (IR), 277

(Raman)

338 (IR), 335

(Raman)
IR, Raman

ν4 (B1)
Br-Feq

stretch

644 (IR, not

observed in

Raman)

630 (IR), 616

(Raman)

719 (IR), 702

(Raman)
IR, Raman

ν5 (B1)
Feq-Br-Feq

deformation
315 (Raman) 300 (Raman) 303 (Raman) Raman

ν6 (B2)
Feq-Br-Feq

deformation

415 (IR), 481

(Raman)

275 (IR), 257

(Raman)

490 (IR), 482

(Raman)
IR, Raman

ν7 (E)
Br-Feq

stretch
644 (IR) 630 (IR) 719 (IR) IR, Raman

ν8 (E)
Fap-Br-Feq

bend
415 (IR) 370 (IR) 490 (IR) IR, Raman

ν9 (E)
Fap-Br-Feq

rock
245 (IR) 189 (IR) 262 (IR) IR, Raman

Data compiled from various sources.[1]

Infrared (IR) Spectroscopy of Gaseous BrF5:

Sample Preparation: BrF5 is a highly reactive and corrosive gas. All handling must be

conducted in a well-ventilated fume hood with appropriate personal protective equipment.
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The sample is purified by trap-to-trap distillation in a copper and Teflon system with Monel

valves.[2]

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used. For

measurements, a gas cell with a long path length (e.g., 10 cm) constructed from a material

resistant to BrF5, such as stainless steel or Monel, is required.[3]

Window Material: Windows must be transparent to IR radiation and inert to BrF5. Silver

chloride (AgCl) or potassium bromide (KBr) windows can be used, though KBr will be slowly

attacked.[1]

Data Acquisition:

A background spectrum of the evacuated gas cell is recorded.

The BrF5 gas is introduced into the cell at a controlled pressure.

The sample spectrum is recorded. A sufficient number of scans are co-added to achieve

an adequate signal-to-noise ratio.

Data Processing: The background spectrum is subtracted from the sample spectrum to

obtain the absorbance or transmittance spectrum of BrF5.

Raman Spectroscopy of Liquid BrF5:

Sample Preparation: Liquid BrF5 is handled in a controlled environment. The sample is

contained in a sealed quartz or glass capillary tube.[1][4]

Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., 532

nm) is used.[2]

Data Acquisition:

The laser is focused on the liquid sample within the capillary tube.

The scattered light is collected and directed to the spectrometer.

A spectrum of the solvent or an empty capillary may be taken as a background.
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Data Processing: The background spectrum is subtracted from the sample spectrum to

remove contributions from the container and solvent.
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IR Spectroscopy Raman Spectroscopy

Gaseous BrF5 in IR-transparent cell

FTIR Spectrometer

Acquire Background and Sample Spectra

Background Subtraction

IR Absorption Spectrum

Vibrational Mode Analysis (C4v Point Group)

Liquid BrF5 in capillary

Raman Spectrometer

Acquire Spectrum

Background Subtraction

Raman Scattering Spectrum
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Spectral Analysis

Neat BrF5 in NMR Tube

NMR Spectrometer (19F probe)

Acquire 19F NMR Spectrum

Fourier Transform, Phasing, Referencing

Final 19F NMR Spectrum

Two Signals Observed Integral Ratio 1:4 Quintet and Doublet

Confirmation of Square Pyramidal Structure
(1 Apical, 4 Equatorial Fluorines)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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